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Compound of Interest

Compound Name: 1,2-Diisopropylbenzene

Cat. No.: B3427237

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
1,2-Diisopropylbenzene, ensuring compliance with regulations and minimizing environmental
impact.

Key Properties and Safety Data of 1,2-
Diisopropylbenzene

Understanding the physicochemical properties of a substance is the first step toward safe
handling and disposal. The following table summarizes the key quantitative data for 1,2-
Diisopropylbenzene.
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Property Value

Molecular Formula Ci2H1s

Molecular Weight 162.27 g/mol

Boiling Point 203 °C /397 °F @ 760 mmHg[1]
Melting Point -17°C /1.4 °F[1]

Flash Point 76 °C /168 °F[1]
Vapor Pressure 0.25 mmHg @ 20 °C[1]
Vapor Density 5.6 (Air = 1)[1]

Specific Gravity 0.86[1]

Autoignition Temperature 840 °F / 449 °C[2]
Solubility Insoluble in water[1][3]

Immediate Safety and Handling Protocols

Before beginning any disposal process, it is imperative to follow these safety protocols to
mitigate risks of exposure and accidents.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][4]

Hand Protection: Wear protective gloves.[4][5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

[5]

Respiratory Protection: In case of inadequate ventilation, wear a suitable respirator.[6]
Engineering Controls:

e Work in a well-ventilated area.[5][7]
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e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1][6]

Handling Precautions:

Avoid contact with skin, eyes, and clothing.[1][5]

Do not breathe vapors or mist.[5][6]

Keep away from heat, sparks, open flames, and other ignition sources.[4][5][6]

Use non-sparking tools to prevent ignition.[5][6]

Step-by-Step Disposal Procedure

The disposal of 1,2-Diisopropylbenzene is governed by federal, state, and local regulations
for hazardous waste.[8][9][10] It is classified as a material that is very toxic to aquatic life with
long-lasting effects.[5] Therefore, it must not be released into the environment.[5][7]

1. Waste ldentification and Segregation:

« ldentify the waste as 1,2-Diisopropylbenzene and determine if it is mixed with any other
substances.

e Segregate it from other non-hazardous waste streams.
2. Containment:

o Collect the waste in a suitable, closed, and properly labeled container.[5][7] The container
should be in good condition and not leaking.[9]

e The label should clearly indicate "Hazardous Waste" and identify the contents as "1,2-
Diisopropylbenzene".

3. Storage:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC155210050&productDescription=1%2C4-DIISOPROPYLBENZENE%2C++5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC155210050&productDescription=1%2C4-DIISOPROPYLBENZENE%2C++5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.airgas.com/msds/015534.pdf
https://www.fishersci.com/store/msds?partNumber=AC155210050&productDescription=1%2C4-DIISOPROPYLBENZENE%2C++5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/diisopropylbenzene.pdf
https://www.chemicalbook.com/msds/diisopropylbenzene.pdf
https://www.airgas.com/msds/015534.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/126276
https://www.chemicalbook.com/msds/diisopropylbenzene.pdf
https://www.airgas.com/msds/015534.pdf
https://www.chemicalbook.com/msds/diisopropylbenzene.pdf
https://www.airgas.com/msds/015534.pdf
https://www.benchchem.com/product/b3427237?utm_src=pdf-body
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://dtsc.ca.gov/defining-hazardous-waste/
https://www.chemicalbook.com/msds/diisopropylbenzene.pdf
https://www.chemicalbook.com/msds/diisopropylbenzene.pdf
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b3427237?utm_src=pdf-body
https://www.chemicalbook.com/msds/diisopropylbenzene.pdf
https://www.lookchem.com/404.htm
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://www.benchchem.com/product/b3427237?utm_src=pdf-body
https://www.benchchem.com/product/b3427237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Store the sealed container in a well-ventilated, cool, and designated hazardous waste
storage area.[1][5]

e The storage area should have no access to drains or sewers.[5]

4. Spill Management:

« In the event of a spill, immediately remove all ignition sources.[5][7]
e Ventilate the area.[5][7]

» Contain the spill by absorbing the liquid with sand or another non-combustible absorbent
material.[3][5][7]

o Collect the absorbed material using spark-proof tools and place it into a suitable, closed
container for disposal.[5]

5. Professional Disposal:

» Arrange for the disposal of the hazardous waste through a licensed and certified hazardous
waste disposal company.

e The disposal must be carried out in an appropriate treatment and disposal facility in
accordance with all applicable laws and regulations.[5]

e Hazardous waste is tracked from its generation to its final disposal using a "cradle-to-grave"
manifest system to ensure it is handled safely.[8][11]

Important Note: Never dispose of 1,2-Diisopropylbenzene down the drain or in the regular
trash.[12] This substance is harmful to aquatic life and can have long-lasting detrimental effects
on the environment.[2][7]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1,2-
Diisopropylbenzene.
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Start: 1,2-Diisopropylbenzene Waste Generated

:

Step 1: Don Personal Protective Equipment (PPE)
- Goggles
- Gloves
- Protective Clothing

Step 2: Segregate and Contain Waste
- Use designated, sealed, and labeled containers.

Is there a spill?

Step 4: Store Container in Designated Area Step 3: Absorb Spill with Inert Material
- Well-ventilated, cool, and secure location. - Use sand or non-combustible absorbent.
- Away from ignition sources. - Use non-sparking tools.

Step 5: Arrange for Professional Disposal
- Contact licensed hazardous waste disposal service.

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1,2-Diisopropylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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